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Compound of Interest

Compound Name: NBI-35965

Cat. No.: B1676989 Get Quote

Disclaimer: This document provides general guidance for the disposal of the research chemical

NBI-35965. Specific disposal procedures are mandated by the manufacturer's Safety Data

Sheet (SDS), which should be obtained and followed meticulously. The information below is

intended to supplement, not replace, the formal SDS.

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical reagents are paramount to ensuring laboratory safety and environmental

compliance. NBI-35965, a selective corticotropin-releasing factor 1 (CRF1) antagonist, requires

careful management throughout its lifecycle, including its ultimate disposal. In the absence of a

publicly available Safety Data Sheet (SDS), the following procedural guidance is based on

general best practices for the disposal of non-hazardous and potentially hazardous research

compounds.

Pre-Disposal Considerations
Before initiating any disposal protocol, it is crucial to consult the compound's SDS. This

document contains detailed information regarding physical and chemical properties, hazards,

and specific handling and disposal instructions. If the SDS is not readily available, it must be

requested from the supplier.

General Disposal Workflow for Research Chemicals
The disposal of any chemical, including NBI-35965, should follow a structured and compliant

workflow. This ensures that all safety and regulatory requirements are met.
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Phase 1: Characterization & Segregation

Phase 2: Collection & Storage

Phase 3: Institutional Disposal

Obtain & Review
Safety Data Sheet (SDS)

for NBI-35965

Characterize Waste:
- Solid vs. Liquid

- Halogenated vs. Non-halogenated
- Presence of other chemicals

Provides hazard data

Segregate Waste
into compatible, labeled

waste containers

Use appropriate, sealed
and secondary-contained

waste containers

Store in designated
Satellite Accumulation Area (SAA)

Maintain accurate
waste logs

Schedule waste pickup with
Environmental Health & Safety (EHS)

EHS transports waste to a
licensed Treatment, Storage, and

Disposal Facility (TSDF)

Final Disposal:
- Incineration

- Landfill (if appropriate)
- Other approved methods

Click to download full resolution via product page

Figure 1. General workflow for the safe disposal of laboratory chemical waste.
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Step-by-Step Disposal Guidance
Based on standard laboratory safety protocols, the following steps should be taken for the

disposal of NBI-35965:

Consult the Safety Data Sheet (SDS): This is the most critical step. The SDS will provide

specific information on the hazards of NBI-35965 and the required disposal methods.

Characterize the Waste: Determine the nature of the waste containing NBI-35965.

Solid Waste: Unused or expired pure compound, contaminated personal protective

equipment (PPE) such as gloves and weighing papers.

Liquid Waste: Solutions of NBI-35965 in various solvents. It is crucial to identify all

components of the liquid waste.

Segregate Waste Streams: Never mix incompatible waste streams.

Solid waste contaminated with NBI-35965 should be collected in a designated, sealed

container clearly labeled "Solid Chemical Waste" and listing "NBI-35965" as a constituent.

Liquid waste containing NBI-35965 should be collected in a chemically resistant container.

The container must be labeled with the full chemical names of all components, including

solvents and their approximate concentrations.

Proper Labeling and Storage:

All waste containers must be clearly labeled with "Hazardous Waste" and a complete list

of contents.

Containers should be kept sealed when not in use.

Store waste in a designated Satellite Accumulation Area (SAA) that is secure and away

from general laboratory traffic.

Arrange for Disposal:
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Contact your institution's Environmental Health and Safety (EHS) department to schedule

a pickup for the chemical waste.

Do not attempt to dispose of NBI-35965 down the drain or in the regular trash unless

explicitly permitted by the SDS and your institutional policies for non-hazardous materials.

Quantitative Data for Chemical Waste Management
While specific quantitative data for NBI-35965 is not available without the SDS, general

principles for laboratory chemical waste accumulation should be followed.

Parameter Guideline Rationale

Maximum Container Volume
55 gallons (for hazardous

waste)

Regulatory limit for satellite

accumulation areas.

Maximum Accumulation Time 1 year (or until container is full)
Institutional policy to ensure

timely disposal.

pH of Aqueous Waste Between 6.0 and 9.0

To prevent corrosion of

plumbing and adverse

reactions in the sewer system

if permitted for drain disposal.

Experimental Protocols
No specific experimental protocols for the neutralization or deactivation of NBI-35965 are

publicly available. Any such procedures would be detailed in the manufacturer's SDS.

Attempting to neutralize or treat chemical waste without a validated protocol is highly

dangerous and should not be performed.

In conclusion, the safe and proper disposal of NBI-35965 is a critical aspect of laboratory

safety. The cornerstone of this process is the Safety Data Sheet, which must be consulted for

specific guidance. In its absence, adherence to general best practices for chemical waste

management, as outlined above, is essential. Always work in accordance with your institution's

specific policies and procedures for hazardous waste disposal.
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To cite this document: BenchChem. [Prudent Disposal Procedures for the Research
Compound NBI-35965]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1676989#nbi-35965-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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